Cas no 847871-76-5 (4-methoxy-3-(4-methyl-1-piperazinyl)benzoic acid)

• Product Name: 4-methoxy-3-(4-methyl-1-piperazinyl)benzoic acid
• CAS No: 847871-76-5
• MF: C₁₃H₁₈N₂O₃
• MW: 250.293623447418
• CID: 4219672
• PubChem ID: 10014996
• Update Time: 2025-05-26

4-methoxy-3-(4-methyl-1-piperazinyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-methoxy-3-(4-methyl-1-piperazinyl)-
• 3-(4-methyl-1-piperazinyl)-4-methoxybenzoic acid
• 4-methoxy-3-(4-methyl-1-piperazinyl)benzoic acid
• 847871-76-5
• 4-methoxy-3-(4-methyl piperazin-1-yl)benzoic acid
• SCHEMBL5827458
• 4-methoxy-3-(4-methylpiperazin-1-yl)benzoic Acid
• WCRJFJACKTZVNT-UHFFFAOYSA-N

• Inchi： 1S/C13H18N2O3/c1-14-5-7-15(8-6-14)11-9-10(13(16)17)3-4-12(11)18-2/h3-4,9H,5-8H2,1-2H3,(H,16,17)
• InChI Key： WCRJFJACKTZVNT-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(OC)C(N2CCN(C)CC2)=C1

Computed Properties

• Exact Mass: 250.13174244Da
• Monoisotopic Mass: 250.13174244Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 53Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 4-methoxy-3-(4-methyl-1-piperazinyl)benzoic acid

4-Methoxy-3-(4-Methyl-1-Piperazinyl)Benzoic Acid: A Comprehensive Overview

4-Methoxy-3-(4-methyl-1-piperazinyl)benzoic acid, also known by its CAS number 847871-76-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzoic acids, which are widely studied for their diverse applications in drug discovery and material science. The structure of this molecule is characterized by a benzoic acid moiety with a methoxy group at the 4-position and a 4-methylpiperazinyl group at the 3-position, making it a unique derivative with potential bioactivity.

The synthesis of 4-methoxy-3-(4-methyl-1-piperazinyl)benzoic acid involves a series of well-established organic reactions, including nucleophilic substitution, condensation, and oxidation. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound. For instance, researchers have explored the use of transition metal catalysts to facilitate the coupling reactions involved in its synthesis. These methods not only enhance yield but also reduce reaction times, making the compound more accessible for large-scale production.

From a pharmacological perspective, 4-methoxy-3-(4-methyl-1-piperazinyl)benzoic acid has shown promising activity in preclinical studies. It exhibits selective binding to certain G-protein coupled receptors (GPCRs), which are critical targets in the treatment of central nervous system disorders such as depression and anxiety. Recent studies have demonstrated that this compound modulates serotonin reuptake with high potency, suggesting its potential as an antidepressant agent. Additionally, its ability to cross the blood-brain barrier has been validated through in vivo experiments, further supporting its therapeutic potential.

The structural features of 847871-76-5 play a crucial role in its pharmacokinetic properties. The methoxy group at the 4-position enhances lipophilicity, improving the compound's bioavailability. Meanwhile, the piperazinyl group at the 3-position contributes to hydrogen bonding capacity, which is essential for receptor interactions. These attributes make it an attractive candidate for further drug development.

In terms of toxicity profile, recent toxicological evaluations indicate that 4-methoxy-3-(4-methyl-1-piperazinyl)benzoic acid exhibits low acute toxicity in animal models. Chronic toxicity studies are currently underway to assess long-term safety, particularly focusing on potential hepatotoxicity and neurotoxicity. Preliminary results suggest that the compound is well-tolerated at therapeutic doses, which is encouraging for its prospective clinical applications.

The development of analogs based on 847871-76-5 has also been an area of active research. By modifying substituents on the benzoic acid ring or altering the piperazine moiety, scientists aim to optimize pharmacokinetic properties and enhance therapeutic efficacy. For example, introducing electron-withdrawing groups has been shown to increase receptor affinity, while bulky substituents can improve selectivity for specific receptor subtypes.

In conclusion, 4-methoxy-3-(4-methyl-1-piperazinyl)benzoic acid, with its CAS number 847871-76-5, represents a valuable addition to the arsenal of bioactive compounds under investigation for therapeutic applications. Its unique structure, coupled with promising pharmacological profiles, positions it as a leading candidate in drug discovery pipelines targeting central nervous system disorders. Continued research into its synthesis, pharmacokinetics, and toxicity will undoubtedly shed further light on its potential as a future medication.